Cas no 261762-44-1 (2-Chloro-3,6-difluorobenzyl alcohol)

• Product Name: 2-Chloro-3,6-difluorobenzyl alcohol
• CAS No: 261762-44-1
• MF: C₇H₅ClF₂O
• MW: 178.563808202744
• MDL: MFCD01631445
• CID: 92582
• PubChem ID: 2773541
• Update Time: 2025-05-19

2-Chloro-3,6-difluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,6-difluorobenzyl alcohol
• (2-chloro-3,6-difluorophenyl)methanol
• (2-chloro-3,6-difluorophenyl)methan-1-ol
• SB84710
• D97783
• JS-4198
• benzenemethanol, 2-chloro-3,6-difluoro-
• SCHEMBL488488
• MFCD01631445
• DTXSID10378540
• 261762-44-1
• J-508637
• 2-CHLORO-3,6-DIFLUOROBENZYLALCOHOL
• FT-0676180
• CS-0267874
• EN300-1963875
• 2-Chloro-3,6-difluorobenzenemethanol
• AKOS006230591
• (2-chloro-3, 6-difluorophenyl)methanol
• DB-409391

• MDL： MFCD01631445
• Inchi： 1S/C7H5ClF2O/c8-7-4(3-11)5(9)1-2-6(7)10/h1-2,11H,3H2
• InChI Key： SWOINHLBPZMVBC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CO)F)F

Computed Properties

• Exact Mass: 178.00000
• Monoisotopic Mass: 178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Wet crystals
• Density: 1.4±0.1 g/cm3
• Melting Point: 44-49°C
• Boiling Point: 226.2±35.0 °C at 760 mmHg
• Flash Point: 90.6±25.9 °C
• Refractive Index: 1.52
• PSA: 20.23000
• LogP: 2.11050
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Chloro-3,6-difluorobenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-Chloro-3,6-difluorobenzyl alcohol

2-Chloro-3,6-Difluorobenzyl Alcohol: A Comprehensive Overview

2-Chloro-3,6-difluorobenzyl alcohol (CAS No. 261762-44-1) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzyl alcohol group substituted with chlorine and two fluorine atoms at the 3 and 6 positions. The presence of these halogens imparts distinct electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-chloro-3,6-difluorobenzyl alcohol through various routes. One notable method involves the directed metallation of aryl chlorides using organometallic reagents, followed by hydrolysis to yield the alcohol. This approach has been optimized to achieve high yields and excellent stereocontrol, making it suitable for large-scale production. Additionally, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The biological activity of 2-chloro-3,6-difluorobenzyl alcohol has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. For instance, derivatives of this compound have shown promising anti-proliferative effects against several human cancer cell lines, suggesting its role in developing novel anticancer agents. Furthermore, its ability to modulate key signaling pathways involved in inflammation and oxidative stress highlights its potential in treating chronic inflammatory diseases.

In the realm of materials science, 2-chloro-3,6-difluorobenzyl alcohol has found applications as a precursor for advanced materials such as polymers and nanoparticles. Its ability to undergo various polymerization reactions under mild conditions makes it an attractive candidate for developing biocompatible materials for biomedical applications. Recent studies have also explored its use in the synthesis of stimuli-responsive materials that can respond to external stimuli such as light or temperature changes.

From an environmental perspective, the eco-friendly synthesis and disposal of 2-chloro-3,6-difluorobenzyl alcohol have become critical areas of research. Scientists are increasingly focusing on developing sustainable synthetic routes that minimize waste generation and reduce energy consumption. For example, catalytic hydrogenation methods using renewable catalysts have been proposed as greener alternatives to traditional synthesis methods.

In conclusion, 2-chloro-3,6-difluorobenzyl alcohol (CAS No. 261762-44-1) is a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique structure and chemical properties make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an even more significant role in advancing scientific innovation.